Cas no 850877-58-6 (5-(2-methylthiazol-4-yl)isoindoline)
850877-58-6 structure
Product Name:5-(2-methylthiazol-4-yl)isoindoline
CAS No:850877-58-6
MF:C12H12N2S
MW:216.302081108093
CID:2118651
PubChem ID:57564076
Update Time:2025-04-21
5-(2-methylthiazol-4-yl)isoindoline Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-methylthiazol-4-yl)isoindoline
- SCHEMBL329882
- 850877-58-6
- DA-38759
-
- Inchi: 1S/C12H12N2S/c1-8-14-12(7-15-8)9-2-3-10-5-13-6-11(10)4-9/h2-4,7,13H,5-6H2,1H3
- InChI Key: SKXBWOOGHSLDBQ-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(=C1)C1C=CC2CNCC=2C=1
Computed Properties
- Exact Mass: 216.07211956Da
- Monoisotopic Mass: 216.07211956Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 53.2Ų
5-(2-methylthiazol-4-yl)isoindoline Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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